Cas no 2305079-32-5 (4-Amino-6,6-dimethyl-piperidin-2-one hydrochloride)

• Product Name: 4-Amino-6,6-dimethyl-piperidin-2-one hydrochloride
• CAS No: 2305079-32-5
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• MDL: MFCD31693605
• CID: 4773981
• Update Time: 2026-02-26

4-Amino-6,6-dimethyl-piperidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6,6-dimethyl-piperidin-2-one hydrochloride
• SB35668
• 4-Amino-6,6-dimethylpiperidin-2-one hydrochloride

• MDL： MFCD31693605
• Inchi： 1S/C7H14N2O.ClH/c1-7(2)4-5(8)3-6(10)9-7;/h5H,3-4,8H2,1-2H3,(H,9,10);1H
• InChI Key： RNINIHRHKMBVFJ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(CC(C)(C)N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Topological Polar Surface Area: 55.1

Additional information on 4-Amino-6,6-dimethyl-piperidin-2-one hydrochloride

4-Amino-6,6-Dimethyl-Piperidin-2-One Hydrochloride: A Comprehensive Overview

The compound 4-Amino-6,6-Dimethyl-Piperidin-2-One Hydrochloride, identified by the CAS number 2305079-32-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule belongs to the class of piperidinones, which are six-membered rings containing one oxygen atom and one nitrogen atom, with a ketone group at position 2.

The structure of 4-Amino-6,6-Dimethyl-Piperidin-2-One Hydrochloride is characterized by an amino group (-NH₂) at position 4 and two methyl groups (-CH₃) at position 6 on the piperidine ring. This arrangement imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical reactions and biological assays. The hydrochloride salt form indicates that the compound exists as a zwitterion, which is common for amino acids and related compounds.

Recent studies have highlighted the potential of 4-Amino-6,6-Dimethyl-Piperidin-2-One Hydrochloride in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly those involving protein kinases and other enzymes. The compound's ability to interact with these targets makes it a valuable tool in drug discovery efforts aimed at treating conditions such as cancer, inflammation, and neurodegenerative diseases.

In terms of synthesis, 4-Amino-6,6-Dimethyl-Piperidin-2-One Hydrochloride can be prepared through various routes, including ring-closing reactions and peptide coupling techniques. These methods leverage the reactivity of the amino group and the ketone functionality to construct the piperidine ring system. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity product.

The pharmacokinetic properties of 4-Amino-6,6-Dimethyl-Piperidin-2-One Hydrochloride have also been investigated in preclinical models. Studies indicate that the compound exhibits moderate solubility in aqueous solutions and demonstrates good absorption profiles in vitro. Its metabolic stability has been evaluated using liver microsomes, revealing that it undergoes limited phase I metabolism, which is favorable for its potential use as an orally administered drug.

In addition to its pharmacological applications, 4-Amino-6,6-Dimethyl-Piperidin-2-One Hydrochloride has been explored for its role in chemical synthesis as a building block for more complex molecules. Its versatility as a starting material is attributed to the reactivity of both the amino and ketone groups, which can participate in a wide range of chemical transformations such as alkylation, acylation, and condensation reactions.

The latest research findings underscore the importance of understanding the stereochemistry of 4-Amino-6,6-Dimethyl-Piperidin-2-One Hydrochloride. Stereoisomers of this compound have been shown to exhibit distinct biological activities, highlighting the need for precise control over stereochemical outcomes during synthesis. Advanced techniques such as chiral chromatography and enantioselective synthesis have been employed to isolate and characterize individual enantiomers.

In conclusion, 4-Amino-6,6-Dimethyl-Piperidin-2-One Hydrochloride, with its unique structural features and diverse applications, continues to be a focal point in chemical research. Its potential as a therapeutic agent and its utility as a synthetic intermediate make it a valuable compound in both academic and industrial settings.